Cas no 1599092-10-0 (Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]-)

[1-(Chloromethyl)-1-methyl-2-propen-1-yl]cyclobutane is a specialized cyclobutane derivative featuring a reactive chloromethyl group and an unsaturated propenyl moiety. This structure offers versatility in synthetic applications, particularly in polymer chemistry and organic synthesis, where its functional groups enable further modifications such as nucleophilic substitutions or cross-coupling reactions. The cyclobutane ring provides steric constraint, which can influence reaction selectivity and product stability. The compound’s balanced reactivity and structural rigidity make it a valuable intermediate for constructing complex molecular frameworks, including pharmaceuticals and advanced materials. Proper handling under inert conditions is recommended due to the potential sensitivity of the chloromethyl and alkenyl groups.
Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- structure
1599092-10-0 structure
Product Name:Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]-
CAS No:1599092-10-0
MF:C9H15Cl
MW:158.668401956558
CID:5283189
Update Time:2025-06-10

Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]-
    • Inchi: 1S/C9H15Cl/c1-3-9(2,7-10)8-5-4-6-8/h3,8H,1,4-7H2,2H3
    • InChI Key: XLLIXTXXSKEDSQ-UHFFFAOYSA-N
    • SMILES: C1(C(CCl)(C)C=C)CCC1

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Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- Related Literature

Additional information on Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]-

Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- (CAS No: 1599092-10-0)

The compound Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- (CAS No: 1599092-10-0) is a highly specialized organic compound with a unique structure and versatile applications in modern chemistry. This compound belongs to the class of cycloalkenes, specifically featuring a cyclobutane ring substituted with a chloromethyl group and a methyl group at the 1-position, along with a propenyl substituent at the 2-position. The molecule's structure is characterized by its strained cyclobutane ring, which imparts distinctive chemical reactivity and physical properties.

Recent studies have highlighted the potential of Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- in various fields, including materials science and pharmaceuticals. Researchers have explored its use as a building block for synthesizing advanced materials with tailored mechanical and electronic properties. For instance, its strained ring system makes it an ideal candidate for generating high-energy intermediates in organic synthesis, which can be further functionalized to produce novel polymers or biologically active compounds.

The synthesis of Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of alkene precursors with halogenated reagents under catalytic conditions, followed by cyclization to form the cyclobutane ring. This process often employs transition metal catalysts, such as palladium or nickel complexes, which facilitate the formation of the strained ring structure.

In terms of applications, Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- has shown promise in the development of advanced materials for energy storage systems. Its ability to undergo controlled polymerization has led to its use in creating high-performance polymers for lithium-ion batteries and other energy storage technologies. Additionally, its reactivity towards nucleophilic substitution reactions makes it a valuable intermediate in the synthesis of pharmaceutical agents targeting specific biological pathways.

Recent research has also focused on the environmental impact of Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- and its derivatives. Studies have demonstrated that proper waste management and recycling practices can significantly reduce its environmental footprint while maintaining its industrial utility. This aligns with global efforts to promote sustainable chemistry and minimize the ecological impact of chemical manufacturing processes.

Furthermore, advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- at an unprecedented level of detail. These computational studies provide valuable insights into its potential applications in nanotechnology and catalysis, where understanding molecular behavior at the atomic level is crucial for designing efficient systems.

In conclusion, Cyclobutane, [1-(chloromethyl)-1-methyl-2-propen-1-yl]- (CAS No: 1599092-10-0) stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile reactivity continue to drive innovation across multiple disciplines, from materials science to pharmacology. As research progresses, this compound is expected to play an increasingly important role in shaping the future of chemical technology.

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